Cas no 2229537-50-0 (3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol
• CAS No: 2229537-50-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6441183
• PubChem ID: 165682588
• Update Time: 2025-06-22

3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol
• EN300-1747087
• 3-(aminomethyl)-3-[5-(methoxymethyl)furan-2-yl]cyclobutan-1-ol
• 2229537-50-0

• Inchi： 1S/C11H17NO3/c1-14-6-9-2-3-10(15-9)11(7-12)4-8(13)5-11/h2-3,8,13H,4-7,12H2,1H3
• InChI Key： SALWIICYMOOGEB-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=C(COC)O2)(CN)C1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol

3-(Aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol: A Comprehensive Overview

3-(Aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol (CAS No. 2229537-50-0) is a complex organic compound with a unique structure that combines a cyclobutanol ring, an aminoalkyl group, and a furan derivative. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a cyclobutane ring substituted with a hydroxyl group at position 1, an aminoethyl group at position 3, and a furan ring at position 3 as well. The furan ring itself is further substituted with a methoxymethyl group at position 5, adding to the compound's complexity and functionality.

The synthesis of 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol involves multiple steps, including the formation of the cyclobutane ring, the introduction of the aminoalkyl group, and the substitution of the furan derivative. Recent advancements in asymmetric catalysis and stereocontrol have enabled researchers to synthesize this compound with high enantiomeric excess, which is crucial for its application in drug development. The compound's chiral centers and functional groups make it an attractive candidate for exploring its biological activity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its activity against various biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in neurodegenerative diseases. This has led to increased interest in its use as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol has also been explored for its potential in agrochemicals. Its ability to interact with plant enzymes and regulate plant growth has made it a subject of interest in the development of new pesticides and herbicides. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its efficacy as an agricultural chemical.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its rigid cyclobutane ring and functional groups provide opportunities for incorporating it into polymers or other materials with specific mechanical or electronic properties. Researchers are currently investigating its potential as a monomer for synthesizing novel polymers with tailored properties.

From a mechanistic standpoint, the reactivity of 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol is influenced by the electronic effects of its substituents. The aminoalkyl group acts as a nucleophile in certain reactions, while the methoxymethyl group can participate in various protection-deprotection strategies commonly used in organic synthesis. These properties make the compound versatile in both academic and industrial settings.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of this compound. By employing advanced analytical techniques such as X-ray crystallography and NMR spectroscopy, researchers have been able to elucidate the stereochemical relationships that govern its interactions with biological targets. This understanding has paved the way for the design of more potent and selective derivatives.

In conclusion, 3-(aminomethyl)-3-5-(methoxymethyl)furan-2-ylcyclobutan-1-ol (CAS No. 2229537